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Compound of Interest

Compound Name: Ethyl 3-coumarincarboxylate

Cat. No.: B159564 Get Quote

An In-depth Technical Guide to Ethyl 3-
Coumarincarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 3-coumarincarboxylate, a

significant member of the coumarin family of compounds. Coumarins are a class of

benzopyrones widely found in the plant kingdom and are of great interest in medicinal

chemistry due to their diverse and potent biological activities.[1] Ethyl 3-coumarincarboxylate
serves as a crucial scaffold and starting material for the synthesis of a wide array of biologically

active molecules.[2][3][4] This document details its fundamental chemical properties, common

synthetic routes with experimental protocols, and the pharmacological context of its derivatives.

Core Chemical and Physical Properties
The fundamental properties of ethyl 3-coumarincarboxylate are summarized below. This data

is essential for its identification, handling, and use in experimental settings.
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Property Value References

Chemical Formula C₁₂H₁₀O₄ [5][6][7][8]

Molecular Weight 218.21 g/mol [6][8][9]

218.2054 g/mol [5][7][10]

CAS Number 1846-76-0 [5][7][8][10]

IUPAC Name
ethyl 2-oxo-2H-chromene-3-

carboxylate
[8]

Synonyms

Coumarin-3-carboxylic acid

ethyl ester, 3-

Carbethoxycoumarin

[5][6][7][8][10]

Appearance Solid

Melting Point 92-94 °C

InChI Key
XKHPEMKBJGUYCM-

UHFFFAOYSA-N
[5][7][9][10]

SMILES
CCOC(=O)C1=Cc2ccccc2OC1

=O

Synthesis of Ethyl 3-Coumarincarboxylate
The most common and established method for synthesizing ethyl 3-coumarincarboxylate is

the Knoevenagel condensation.[3][11] This reaction involves the condensation of a

salicylaldehyde derivative with a compound containing an active methylene group, such as

diethyl malonate, in the presence of a basic catalyst.

Experimental Protocol: Knoevenagel Condensation
This protocol is a generalized procedure based on common laboratory practices for the

synthesis of coumarin derivatives.[1]

Materials:

Salicylaldehyde (or a substituted salicylaldehyde)
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Diethyl malonate

A basic catalyst (e.g., piperidine, triethylamine)

Anhydrous ethanol (as solvent)

Procedure:

To a round-bottom flask, add salicylaldehyde, a slight molar excess of diethyl malonate, and

absolute ethanol.

Add a catalytic amount of a suitable base (e.g., a few drops of piperidine or triethylamine) to

the mixture.

Equip the flask with a reflux condenser and heat the mixture to reflux. The reaction is

typically monitored by thin-layer chromatography (TLC) and can take several hours.

After the reaction is complete, allow the mixture to cool to room temperature.

Pour the reaction mixture into cold water to precipitate the crude product.

Collect the solid product by vacuum filtration and wash it with cold water.

The crude ethyl 3-coumarincarboxylate can be purified by recrystallization from a suitable

solvent, such as ethanol, to yield the final product.

Below is a diagram illustrating the workflow for the synthesis and purification of ethyl 3-
coumarincarboxylate.
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Synthesis Stage

Workup & Purification

1. Mix Salicylaldehyde, 
Diethyl Malonate & Ethanol

2. Add Base Catalyst
(e.g., Piperidine)

3. Reflux Reaction Mixture

4. Cool to Room Temperature

Reaction Complete

5. Precipitate in Cold Water

6. Vacuum Filtration

7. Recrystallize from Ethanol

Ethyl 3-Coumarincarboxylate

Pure Product
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Biological Assays

Ethyl 3-Coumarincarboxylate
(Scaffold)

Chemical Modification
(e.g., Amination, Chalcone Synthesis)

Library of Novel Coumarin Derivatives

High-Throughput Screening

Anticancer Assays
(e.g., Topoisomerase IIα)

Antimicrobial Assays
(e.g., MIC Determination)

Other Bioassays
(e.g., Anti-inflammatory)

Hit Identification

Lead Optimization

Preclinical Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b159564?utm_src=pdf-body-img
https://www.benchchem.com/product/b159564?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. digitalcommons.gaacademy.org [digitalcommons.gaacademy.org]

2. ACG Publications - Ethyl coumarin-3-carboxylate: synthesis and chemical properties
[acgpubs.org]

3. acgpubs.org [acgpubs.org]

4. [PDF] Ethyl Coumarin‐3‐carboxylate: Synthesis and Chemical Properties | Semantic
Scholar [semanticscholar.org]

5. Ethyl 3-coumarincarboxylate [webbook.nist.gov]

6. calpaclab.com [calpaclab.com]

7. Ethyl 3-coumarincarboxylate [webbook.nist.gov]

8. ethyl 2-oxo-2H-chromene-3-carboxylate | C12H10O4 | CID 15800 - PubChem
[pubchem.ncbi.nlm.nih.gov]

9. Synthesis routes of Ethyl 3-coumarincarboxylate [benchchem.com]

10. Ethyl 3-coumarincarboxylate [webbook.nist.gov]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Molecular weight and formula of ethyl 3-
coumarincarboxylate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159564#molecular-weight-and-formula-of-ethyl-3-
coumarincarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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